tert-Butyl 4-amino-4-(2-fluorobenzyl)piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-amino-4-[(2-fluorophenyl)methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C17H25FN2O2/c1-16(2,3)22-15(21)20-10-8-17(19,9-11-20)12-13-6-4-5-7-14(13)18/h4-7H,8-12,19H2,1-3H3
• InChI Key: OFFWUWAMPKWPLK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)(CC2=CC=CC=C2F)N
• Molecular Formula: C17H25FN2O2
• DSSTOX Substance ID: DTXSID701123103
• Molecular Weight: 308.4 g/mol
• CAS RN: 1707713-78-7

Description

Tert-Butyl 4-amino-4-(2-fluorobenzyl)piperidine-1-carboxylate, also known as TFP, is a chemical compound used in scientific research. It is a piperidine derivative and has been found to have various biochemical and physiological effects.

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of similar compounds have been extensively studied. For example, tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate is an important intermediate for small molecule anticancer drugs, showcasing a method that could potentially be applied to tert-Butyl 4-amino-4-(2-fluorobenzyl)piperidine-1-carboxylate for similar purposes. This method achieved high yields and provided a pathway to developing and optimizing antitumor inhibitors (Zhang et al., 2018).

Biological Evaluation

Compounds with structures similar to tert-Butyl 4-amino-4-(2-fluorobenzyl)piperidine-1-carboxylate have been evaluated for their biological activity. For instance, a compound was synthesized and screened for in vitro antibacterial and anthelmintic activity, showing moderate success in anthelmintic activity, which indicates potential biological applications for closely related compounds (Sanjeevarayappa et al., 2015).

Material Science and Polymer Synthesis

Research on aromatic polyamides based on bis(ether-carboxylic acid) or a bis(ether amine) derived from 4-tert-butylcatechol demonstrates the utility of tert-butyl-based compounds in developing materials with high thermal stability and solubility in polar solvents. These materials possess desirable properties such as transparency, flexibility, and toughness, indicating the potential of tert-Butyl 4-amino-4-(2-fluorobenzyl)piperidine-1-carboxylate in material science applications (Hsiao et al., 2000).

Advanced Synthetic Techniques

Another research avenue involves advanced synthetic techniques, such as the synthesis of enantiopure 4-hydroxypipecolate and 4-hydroxylysine derivatives from a common precursor, showcasing the compound's versatility in synthesizing biologically relevant molecules (Marin et al., 2004).

Chemical Probes and Sensors

Furthermore, the development of AIE-active Schiff base compounds as fluorescent probes for the highly sensitive and selective detection of Fe3+ ions illustrates the potential use of tert-butyl-based compounds in creating chemical sensors. These compounds exhibit aggregation-induced emission (AIE) properties, which are valuable for detecting metal ions in various environments (Harathi & Thenmozhi, 2020).